Cas no 19186-35-7 (Deoxypodophyllotoxin)

Deoxypodophyllotoxin is a naturally occurring lignan derived from Podophyllum species, known for its potent biological activities. It serves as a key intermediate in the synthesis of podophyllotoxin derivatives, which exhibit notable antitumor and antiviral properties. Structurally, it lacks the hydroxyl group at the C-4 position compared to podophyllotoxin, influencing its reactivity and pharmacological profile. Deoxypodophyllotoxin is widely utilized in research for studying microtubule inhibition and apoptosis induction in cancer cells. Its stability and well-defined mechanism of action make it valuable for preclinical investigations. The compound is typically characterized by high purity, ensuring reproducibility in experimental applications.

Deoxypodophyllotoxin structure

Product Name:Deoxypodophyllotoxin

CAS No:19186-35-7

MF:C₂₂H₂₂O₇

MW:398.4059

CID:837587

PubChem ID:345501

Update Time:2025-06-08

Deoxypodophyllotoxin Chemical and Physical Properties

Names and Identifiers

- DESOXYPODOPHYLLOTOXIN
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6- (5aH)-one,5,8,8a,9-tetrahydro-5-(3,4,5- trimethoxyphenyl)-,(5R,5aR,8aR)-
- Podophyllotoxin, deoxy-
- Anthricin
- deoxy-
- Deoxypodophyllotoxin
- SILICICOLIN
- 4-Deoxypodophyllotoxin
- anthric
- Nsc403148
- Furo[3',4':6,7]naphtho[2,3-D]-1,3-dioxol-6(5ah)-one, 5,8,8A,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-,(5R,5ar,8ar)-
- Anthricin/Deoxypodophyllotoxin
- (-)-Deoxypodophyllotoxin
- Hernandion
- Hernandin
- (-)-Anthricin
- (-)-Desoxypodophyllotoxin
- Isodeoxypodophyllotoxin
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- C22H22O7
- MLS002702900
- Anthriscin
- Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR)-
- AC-34638
- Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, (5R,5aR,8aR)-
- (5R,5AR,8AR)-5,8,8A,9-TETRAHYDRO-5-(3,4,5-TRIMETHOXYPHENYL)FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE
- NSC-403148
- Deoxypodophyllotoxin (Anthricin)
- CHEMBL63970
- EX-A2905
- Podophyllotoxin, 7CI, 8CI)
- J-501619
- DTXSID701019944
- (5R,5aR,8aR)-5-(3,4,5-Trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5a)-one
- 5,8,8a,9,-Tetrahydro-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one
- (10R,11R,15R)-10-(3,4,5-trimethoxyphenyl)-4,6,13-trioxatetracyclo[7.7.0.03,7,011,15]hexadeca-1(9),2,7-trien-12-one
- 45NR8XYU1L
- MS-26733
- NS00094526
- (5R,5aR,8aR)-5-(3,4,5-Trimethoxyphenyl)-5,5a,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
- NCI60_003794
- Q27106380
- CS-0022771
- 100348-38-7
- HY-N2500
- CHEBI:4429
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydro-2H-furo[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one
- SCHEMBL987840
- AS 2-3
- AKOS032948828
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-isobenzofuro[5,6-f][1,3]benzodioxol-6-one
- FURO(3',4':6,7)NAPHTHO(2,3-D)-1,3-DIOXOL-6(5AH)-ONE, 5,8,8A,9-TETRAHYDRO-5-(3,4,5-TRIMETHOXYPHENYL)-, (5R-(5.ALPHA.,5A.BETA.,8A.ALPHA.))- PODOPHYLLOTOXIN, DEOXY-
- F82121
- Furo[3',7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one, 5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-,(5R,5aR,8aR)-
- (5R,5aR,8aR)-5-(3,4,5-trimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
- 19186-35-7
- Isoanthricin
- 69222-20-4
- DA-52443
- Inchi： 1S/C22H22O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,13,19-20H,4,9-10H2,1-3H3/t13-,19+,20-/m0/s1
- InChI Key： ZGLXUQQMLLIKAN-SVIJTADQSA-N
- SMILES： O1C([C@]2([H])[C@]([H])(C3C([H])=C(C(=C(C=3[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])C3=C([H])C4=C(C([H])=C3C([H])([H])[C@@]2([H])C1([H])[H])OC([H])([H])O4)=O

Computed Properties

Exact Mass: 398.13700
Monoisotopic Mass: 398.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 598
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 72.4
Molecular Weight: 398.4

Experimental Properties

Color/Form: Powder
Density: 1.304g/cm3
Boiling Point: 564.5ºC at 760 mmHg
Flash Point: 247ºC
Refractive Index: 1.587
PSA: 72.45000
LogP: 2.91830
Vapor Pressure: 0.0±1.5 mmHg at 25°C

Deoxypodophyllotoxin Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：(BD298592)

Deoxypodophyllotoxin Pricemore >>

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ChemScence	CS-0022771-5mg	Deoxypodophyllotoxin	19186-35-7	99.86%	5mg	$350.0	2022-04-27
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SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1087-25 mg	Deoxypodophyllotoxin	19186-35-7	99.84%	25mg	￥8526.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1087-50 mg	Deoxypodophyllotoxin	19186-35-7	99.84%	50mg	￥12789.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1087-100 mg	Deoxypodophyllotoxin	19186-35-7	99.84%	100MG	￥19183.00	2022-02-28
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(CAS:19186-35-7)Deoxypodophyllotoxin

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Quantity:5mg/10mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:44

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2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

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4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

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(CAS:19186-35-7)Deoxypodophyllotoxin

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Quantity:5mg/10mg

Price ($):364.0/664.0